2,2,3,3,4,4,4-Heptafluorobutylamine hydrochloride

• IUPAC Name: 2,2,3,3,4,4,4-heptafluorobutan-1-amine;hydrochloride
• InChI: InChI=1S/C4H4F7N.ClH/c5-2(6,1-12)3(7,8)4(9,10)11;/h1,12H2;1H
• InChI Key: OUYUHKFQCFFSBF-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(F)(F)F)(F)F)(F)F)N.Cl
• Molecular Formula: C4H5ClF7N
• DSSTOX Substance ID: DTXSID90895169
• Molecular Weight: 235.53 g/mol
• CAS RN: 2794-75-4

Description

2,2,3,3,4,4,4-Heptafluorobutylamine hydrochloride is a chemical compound with the CAS Number: 2794-75-4. It has a molecular weight of 235.53. It is used as a pharmaceutical intermediate.

Molecular Structure Analysis

The molecular formula of this compound is C4H4F7N. The InChI Code is 1S/C4H4F7N.ClH/c5-2(6,1-12)3(7,8)4(9,10)11;/h1,12H2;1H.

Physical And Chemical Properties Analysis

This compound is a solid at ambient temperature. It is soluble in water.

Scientific Research Applications

Analytical and Chromatographic Applications

2,2,3,3,4,4,4-Heptafluorobutylamine hydrochloride, as a part of heptafluorobutyl chloroformate (HFBCF), plays a significant role in the enantioseparation of amino acids (AAs) in gas chromatography (GC). It has been observed that HFBCF derivatives of DL-AAs demonstrate improved separation properties over other chloroformate-based derivatives. This makes HFBCF useful for chiral amino acid analysis due to its enhanced separation efficiency, simple derivatization protocol, and low elution temperatures (Zahradníčková, Hušek, & Šimek, 2009).

Synthesis and Reactivity

The compound also finds its application in the synthesis of various chemical structures. For instance, its reaction with hydroxylamine leads to the formation of novel compounds. In one study, the reaction of 3-(polyfluoroacyl)chromones with hydroxylamine proceeded via nucleophilic 1,4-addition, followed by pyrone ring opening and subsequent cyclization, resulting in good yields of 4-(polyfluoroalkyl)-4H-chromeno[3,4-d]isoxazol-4-ols. This method showcases its utility in synthetic organic chemistry (Sosnovskikh, Moshkin, & Irgashev, 2006).

Environmental and Chemical Studies

In environmental and chemical studies, derivatives of this compound, such as O-(2,3,4,5,6)-pentafluorobenzyl-hydroxylamine hydrochloride (PFBHA), are used for sampling and quantification of specific compounds in photo-oxidation reactions. This application is crucial in understanding environmental implications and chemical processes in the atmosphere (Alvarez, Borrás, Viidanoja, & Hjorth, 2009).

Safety and Hazards

This compound is classified as dangerous, with hazard statements H301+H331 indicating toxicity if swallowed or inhaled. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

For future handling and storage of 2,2,3,3,4,4,4-Heptafluorobutylamine hydrochloride, it should be stored away from strong oxidizing agents, in cool, dry conditions in well-sealed containers.

Mechanism of Action

Target of Action

The primary targets of 2,2,3,3,4,4,4-Heptafluorobutylamine hydrochloride are currently unknown . This compound is used as a pharmaceutical intermediate , which suggests it may be involved in the synthesis of active pharmaceutical ingredients that have specific targets.

Pharmacokinetics

It is known to be soluble in water , which could influence its absorption and distribution in the body.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of many compounds. Specific information about how such factors impact this compound is currently unavailable . It is recommended to store this compound away from strong oxidizing agents and in cool, dry conditions in well-sealed containers .